3-Dimethylamino-2-methyl-4'-chloropropiophenone
Cat. No. B8353903
M. Wt: 225.71 g/mol
InChI Key: VUEWIUIJORILMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04663341
Procedure details
In a 500 ml round bottomed flask equipped with a reflux condensor was mixed 84 g of 4-chloropropiophenone (0.50 mole), 50 g of dimethylamine hydrochloride (0.61 mole), 20 g of paraformaldehyde (0.67 mole), 50 ml of ethanol, and 10 ml of concentrated aqueous hydrochloric acid. The mixture was refluxed for 18 hours, cooled and partitioned between ethyl ether and water. The ether layer was discarded and the aqueous layer was basified with sodium hydroxide and the resulting mixture extracted twice with fresh ethyl ether. The combined organic layers were washed with brine, dried over magnesium sulfate and concentrated in vacuo to yield 105 g of 3-dimethylamino-2-methyl-4'-chloropropiophenone, an oil.
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH2:2][C:3]([C:5]1[CH:10]=[CH:9][C:8]([Cl:11])=[CH:7][CH:6]=1)=[O:4].Cl.[CH3:13][NH:14][CH3:15].[CH2:16]=O.Cl>C(O)C>[CH3:13][N:14]([CH3:15])[CH2:1][CH:2]([CH3:16])[C:3]([C:5]1[CH:6]=[CH:7][C:8]([Cl:11])=[CH:9][CH:10]=1)=[O:4] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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84 g
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Type
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reactant
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Smiles
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CCC(=O)C1=CC=C(C=C1)Cl
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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Cl.CNC
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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C=O
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a 500 ml round bottomed flask equipped with a reflux condensor
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed for 18 hours
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Duration
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18 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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CUSTOM
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Type
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CUSTOM
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Details
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partitioned between ethyl ether and water
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EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting mixture extracted twice with fresh ethyl ether
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(CC(C(=O)C1=CC=C(C=C1)Cl)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 105 g | |
| YIELD: CALCULATEDPERCENTYIELD | 93% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
